Cas no 1000563-78-9 (3-(5-nitrothiophen-2-yl)propan-1-amine)

• Product Name: 3-(5-nitrothiophen-2-yl)propan-1-amine
• CAS No: 1000563-78-9
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 6180229
• PubChem ID: 55266021
• Update Time: 2025-10-21

3-(5-nitrothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrothiophen-2-yl)propan-1-amine
• 1000563-78-9
• AKOS006310581
• EN300-1831129

• Inchi： 1S/C7H10N2O2S/c8-5-1-2-6-3-4-7(12-6)9(10)11/h3-4H,1-2,5,8H2
• InChI Key： LDSFKIXRUNCVOK-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.04629874g/mol
• Monoisotopic Mass: 186.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 100Ų

Additional information on 3-(5-nitrothiophen-2-yl)propan-1-amine

3-(5-Nitrothiophen-2-yl)Propan-1-Amine

3-(5-Nitrothiophen-2-yl)Propan-1-Amine, also known by its CAS number 1000563-78-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring substituted with a nitro group and a propaneamine moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a key structural feature that contributes to the compound's distinct chemical properties and biological activity.

The synthesis of 3-(5-Nitrothiophen-2-yl)Propan-1-Amine typically involves multi-step reactions, often starting with the preparation of the thiophene derivative followed by nucleophilic substitution or coupling reactions to introduce the amine group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond, which has significantly improved yield and selectivity.

The chemical properties of 3-(5-Nitrothiophen-2-yl)Propan-1-Amine are heavily influenced by the electron-withdrawing nitro group attached to the thiophene ring. This group not only increases the compound's stability but also enhances its reactivity towards nucleophilic attack. The amine group, on the other hand, imparts basicity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications. These properties make the compound an attractive candidate for various applications in drug design and materials science.

In terms of biological activity, 3-(5-Nitrothiophen-2-yl)Propan-1-Amine has shown promising results in recent studies as a potential lead compound for anti-inflammatory and anticancer therapies. The thiophene ring is known to exhibit significant bioavailability and membrane permeability, which are critical factors for drug candidates. Furthermore, the nitro group can act as a bioisostere for other functional groups, allowing for structural modifications that can optimize pharmacokinetic properties.

Recent research has also focused on the use of computational chemistry tools to predict the binding affinity of 3-(5-Nitrothiophen-2-yl)Propan-1-Amine to various biological targets. Molecular docking studies have revealed potential interactions with key enzymes involved in inflammatory pathways, suggesting its role as an inhibitor of cyclooxygenase (COX) enzymes. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the compound, highlighting its ability to undergo redox reactions—a property that could be exploited in electrochemical applications.

The versatility of 3-(5-Nitrothiophen-2-yl)Propan-1-Amine extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with metal ions has made it a valuable ligand in organometallic chemistry. For example, recent studies have demonstrated its use as a chelating agent in transition metal catalysts for olefin polymerization. The compound's ability to coordinate with metals while maintaining its structural integrity makes it an ideal candidate for developing new catalyst systems with enhanced activity and selectivity.

In conclusion, 3-(5-Nitrothiophen-2-yl)Propan-1-Amine, CAS number 1000563789, is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and chemical properties continue to drive innovative research across various disciplines. As advancements in synthetic methodologies and computational tools progress, this compound is poised to play an even more significant role in the development of novel drugs and materials.